Methyl (5-phenyl-1H-1,2,4-triazol-1-yl)acetate

• CAS No.: 106858-76-8
• Molecular Formula: C11H11N3O2
• Molecular Weight: 217.22 g/mol
• IUPAC Name: methyl 2-(5-phenyl-1,2,4-triazol-1-yl)acetate
• InChI: InChI=1S/C11H11N3O2/c1-16-10(15)7-14-11(12-8-13-14)9-5-3-2-4-6-9/h2-6,8H,7H2,1H3
• InChI Key: IUBQPNHWNXAVPJ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CN1C(=NC=N1)C2=CC=CC=C2

Description

Methyl (5-phenyl-1H-1,2,4-triazol-1-yl)acetate is a useful research compound. Its molecular formula is C11H11N3O2 and its molecular weight is 217.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

N-[(Dimethylamino)methylene]benzamide (2.0 g, 0.011 mol) and methyl hydrazine acetate hydrochloride salt (1.9 g, 0.011 mol) were warmed in acetic acid at 90° C. for 11/2 hours. The acetic acid was evaporated under reduced pressure and the residue neutralised with saturated aqueous sodium bicarbonate, then extracted into chloroform (2×100 ml) washed with water, dried and evaporated under reduced pressure to give methyl [5-phenyl-1,2,4-triazol-1-yl]acetate as a clear oil (2.3 g, 96%).